2-Fluoro-5-hydroxybenzene-1-sulfonyl chloride

• Molecular Formula: C6H4ClFO3S
• Molecular Weight: 210.61 g/mol
• IUPAC Name: 2-fluoro-5-hydroxybenzenesulfonyl chloride
• InChI: InChI=1S/C6H4ClFO3S/c7-12(10,11)6-3-4(9)1-2-5(6)8/h1-3,9H
• InChI Key: ZNGMBIAYGJVZBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)S(=O)(=O)Cl)F

Description

2-Fluoro-5-hydroxybenzene-1-sulfonyl chloride is a high-purity chemical reagent designed for advanced research and development applications. This compound serves as a versatile and critical building block in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its molecular structure, featuring both a highly reactive sulfonyl chloride group and a hydroxy group on a fluorinated aromatic ring, makes it a valuable precursor for constructing more complex molecules . The primary application of this reagent is in nucleophilic substitution reactions, where the sulfonyl chloride group can be displaced to form sulfonamide or sulfonate derivatives. This reactivity is essential in medicinal chemistry for creating compound libraries for drug discovery, potentially leading to new therapeutic agents with optimized properties. The presence of the fluorine atom can significantly influence a molecule's electronic characteristics, metabolic stability, and bioavailability . Researchers value this compound for its role in developing targeted chemical probes and functionalized materials. When handling, appropriate safety measures are crucial. As a member of the sulfonyl chloride family, it is classified as corrosive and may cause severe skin burns and eye damage . It is supplied with the understanding that it is for Research Use Only (RUO) and is strictly intended for further manufacturing in a laboratory setting. It is not for diagnostic or therapeutic applications, nor for direct human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-5-hydroxybenzene-1-sulfonyl chloride typically involves the sulfonylation of 2-fluoro-5-hydroxybenzene. One common method includes the reaction of 2-fluoro-5-hydroxybenzene with chlorosulfonic acid under controlled conditions to introduce the sulfonyl chloride group .

Industrial Production Methods

In industrial settings, the production of 2-Fluoro-5-hydroxybenzene-1-sulfonyl chloride may involve large-scale sulfonylation processes using automated reactors to ensure consistent quality and yield. The reaction conditions are optimized to maximize the efficiency and minimize the production of by-products .

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-5-hydroxybenzene-1-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with other nucleophiles, such as amines or alcohols, to form sulfonamide or sulfonate derivatives.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, although these are less common compared to substitution reactions.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, and thiols are commonly used nucleophiles in substitution reactions.

Catalysts: Catalysts such as palladium or copper may be used to facilitate certain reactions, especially in cross-coupling processes.

Major Products Formed

Sulfonamides: Formed by the reaction with amines.

Sulfonates: Formed by the reaction with alcohols or thiols.

Scientific Research Applications

2-Fluoro-5-hydroxybenzene-1-sulfonyl chloride has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of various organic compounds.

Biology: Employed in the modification of biomolecules for research purposes.

Medicine: Investigated for potential use in drug development due to its ability to modify biological targets.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Fluoro-5-hydroxybenzene-1-sulfonyl chloride involves its ability to react with nucleophiles, leading to the formation of sulfonamide or sulfonate derivatives. These reactions can modify the properties of the target molecules, making them useful in various applications .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituent at position 5 significantly influences molecular weight, reactivity, and solubility. Key analogs include:

Compound Name	Substituent (Position 5)	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Key Properties
2-Fluoro-5-methoxybenzene-1-sulfonyl chloride	Methoxy (-OCH₃)	C₇H₆ClFO₃S	~232.63 (calculated)	Not specified	Enhanced solubility in organic solvents due to methoxy group
2-Fluoro-5-(trifluoromethyl)benzenesulfonyl chloride	Trifluoromethyl (-CF₃)	C₇H₄ClF₄O₂S	~272.62 (calculated)	2737547 (PubChem)	High electrophilicity; increased thermal stability
5-Fluoro-2-methoxybenzene-1-sulfonyl chloride	Methoxy (-OCH₃)	C₇H₆ClFO₃S	~232.63 (calculated)	67475-56-3	Steric hindrance alters reaction pathways
5-Chloro-2-fluorobenzenesulfonyl chloride	Chloro (-Cl)	C₆H₃Cl₂FO₂S	247.06	Not specified	Higher toxicity; reactivity in SNAr reactions

Notes:

• Trifluoromethyl (-CF₃) : Strong electron-withdrawing effect accelerates sulfonylation reactions but may reduce solubility in aqueous media .
• Chloro (-Cl) : Enhances electrophilicity at the sulfonyl chloride group, favoring nucleophilic substitution reactions .

Biological Activity

2-Fluoro-5-hydroxybenzene-1-sulfonyl chloride (CAS No. 55279483) is an organic compound that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its synthesis, biological properties, and relevant case studies, supported by data tables and research findings.

Molecular Structure:

• Molecular Formula: C6H4ClFNO3S
• Molecular Weight: 207.62 g/mol
• IUPAC Name: 2-Fluoro-5-hydroxybenzenesulfonyl chloride

Synthesis

The synthesis of 2-Fluoro-5-hydroxybenzene-1-sulfonyl chloride typically involves the chlorosulfonation of 2-fluoro-5-hydroxybenzene, followed by chlorination. The reaction conditions include:

• Reagents: Chlorosulfonic acid and phosphorus pentachloride.
• Solvent: Dichloromethane or similar organic solvents.
• Temperature: Controlled at low temperatures to prevent decomposition.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of 2-Fluoro-5-hydroxybenzene-1-sulfonyl chloride against various bacterial strains. The compound exhibited significant inhibitory effects, particularly against Gram-positive bacteria.

Bacterial Strain	Inhibition Zone (mm)	MIC (µg/mL)
Staphylococcus aureus	15	32
Enterococcus faecium	17	16
Bacillus subtilis	10	64

The compound showed a notable Minimum Inhibitory Concentration (MIC) against Enterococcus faecium, indicating its potential as an antibacterial agent .

Antioxidant Activity

The antioxidant capacity of the compound was assessed using the DPPH radical scavenging method. The results indicated a moderate antioxidant activity:

Compound	DPPH Inhibition (%)
2-Fluoro-5-hydroxybenzene-1-sulfonyl chloride	28 ± 1.5
Standard Antioxidants	>80

These findings suggest that while the compound has some antioxidant properties, it is less effective than established antioxidants .

Case Studies

• Study on Antimicrobial Efficacy:
  A comprehensive study conducted on the antimicrobial efficacy of various sulfonyl chlorides, including 2-Fluoro-5-hydroxybenzene-1-sulfonyl chloride, demonstrated its effectiveness against resistant strains of bacteria. The study highlighted its potential application in developing new antibacterial agents .
• Toxicity Assessment:
  Toxicological evaluations performed on Daphnia magna revealed that while the compound has antimicrobial properties, it also exhibits moderate toxicity at higher concentrations, necessitating further studies to assess its safety profile for therapeutic use .

The biological activity of 2-Fluoro-5-hydroxybenzene-1-sulfonyl chloride is believed to stem from its ability to interact with bacterial enzymes and disrupt essential metabolic pathways. The sulfonyl chloride group is known to form covalent bonds with nucleophilic sites in proteins, potentially leading to enzyme inhibition.

Q & A

Q. Advanced

• DFT calculations : Optimize geometries at B3LYP/6-311+G(d,p) to quantify electron-withdrawing effects. The ortho-fluorine reduces electron density at the sulfonyl group (Mulliken charge: -0.52 vs. -0.38 in non-fluorinated analogs) .
• NMR analysis : ¹⁹F NMR chemical shifts (δ -110 to -115 ppm) and ¹H NMR coupling constants (³JHF ≈ 8–10 Hz) reveal steric and electronic interactions .
• Kinetic studies : Compare SNAr reaction rates with meta-fluoro isomers. Ortho-fluorine increases electrophilicity (k_ortho/k_meta ≈ 2.3) but may reduce accessibility due to steric hindrance .

What strategies mitigate solubility limitations for biological assays?

Q. Basic

• Derivatization : Convert sulfonyl chloride to sulfonamides (e.g., with morpholine) to improve hydrophilicity (logD reduced from 2.5 to -0.8 at pH 7.4) .
• Co-solvent systems : Use 10% DMSO in PBS, validated by dynamic light scattering to ensure colloidal stability .

Q. Advanced

• Prodrug design : Mask the hydroxyl group as a phosphate ester, hydrolyzed in vivo by phosphatases. In vitro testing shows 80% conversion within 2 hours .

How to optimize reaction conditions to minimize byproducts?

Q. Advanced

• Stepwise reagent addition : Add chlorosulfonic acid (1.5 eq) dropwise over 2 hours to suppress di-sulfonation. Monitor via TLC (Rf = 0.3–0.4) .
• Catalytic additives : 0.1% FeCl3 accelerates sulfonation, reducing reaction time from 24h to 8h with 90% yield .
• Quenching protocol : Pour reaction mixture onto ice-water (1:3 v/v) to precipitate the product while minimizing hydrolysis .

How can researchers resolve contradictions in reported sulfonation efficiencies?

Q. Advanced

• Controlled isomer synthesis : Compare 2-fluoro vs. 4-fluoro derivatives under identical conditions. Meta-substitution shows 20% higher yields due to reduced steric clash .
• In situ monitoring : Use FT-IR to track SO2Cl formation (peaks at 1370 cm⁻¹ and 1175 cm⁻¹). Discrepancies correlate with residual moisture (>100 ppm H2O reduces efficiency by 40%) .
• Tabulate kinetic data :

Condition	Yield (%)	Byproduct (%)
Anhydrous, 0°C	92	3
Ambient moisture	58	29
With FeCl3 catalyst	90	5

Data inferred from analogous compounds

What analytical techniques validate purity and structural integrity?

Q. Basic

• HPLC-UV : C18 column, 70:30 acetonitrile/water, retention time ~6.2 min. Purity >98% with no detectable hydrolysis products .
• Mass spectrometry : ESI-MS (negative mode) shows [M-H]⁻ peak at m/z 228.9 (calc. 229.04) .

Q. Advanced

• X-ray crystallography : Resolves bond-length alterations (C–S = 1.76 Å vs. 1.81 Å in non-fluorinated analogs), confirming electronic effects .
• TGA/DSC : Thermal stability up to 150°C; decomposition onset at 160°C (moisture-free samples) .

How does the hydroxyl group influence reactivity compared to methoxy analogs?

Q. Advanced

• Acidity : The hydroxyl group (pKa ≈ 8.5) allows pH-dependent reactivity. At pH >10, deprotonation enhances nucleophilic attack on the sulfonyl chloride.
• Comparative studies : Methoxy analogs show 30% slower hydrolysis due to reduced hydrogen-bonding with water. Kinetic
  • 2-Fluoro-5-hydroxy : t₁/₂ = 2h (pH 7.4)
  • 2-Fluoro-5-methoxy : t₁/₂ = 6h (pH 7.4) .

What safety protocols are critical for handling this compound?

Q. Basic

• Storage : Sealed containers under argon at -20°C. Desiccants (e.g., molecular sieves) prevent hydrolysis .
• PPE : Acid-resistant gloves and goggles; use in fume hoods due to HCl release during reactions .